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Compound of Interest

Compound Name: Disperse Red 167

Cat. No.: B1346997 Get Quote

Disperse Red 167, a high-energy monoazo disperse dye, is a prominent choice for coloring

synthetic fibers, particularly polyester, owing to its vibrant red hue and good fastness

properties. This guide provides a comparative analysis of the dyeing performance of Disperse
Red 167 on three common synthetic fibers: polyester (PET), nylon (polyamide), and acrylic.

The information presented herein is intended for researchers, scientists, and professionals in

the textile and materials science fields, offering insights into the dye's behavior across different

polymeric substrates through experimental data and standardized protocols.

Comparative Dyeing Performance
The efficiency of Disperse Red 167 dyeing varies significantly across polyester, nylon, and

acrylic fibers due to their distinct chemical and physical structures. Polyester, being highly

hydrophobic and crystalline, provides an ideal environment for the non-ionic disperse dye

molecules to penetrate and get trapped, leading to high color strength and good fastness.

Nylon, while also hydrophobic, possesses a more open and less crystalline structure, which

can result in lower fastness properties with disperse dyes. Acrylic fibers, on the other hand, are

typically dyed with cationic (basic) dyes and show poor affinity for disperse dyes under

conventional dyeing conditions.

The following table summarizes the expected performance of Disperse Red 167 on these

three fibers. The data for polyester is based on typical values for high-energy disperse dyes,

while the data for nylon and acrylic are inferred from studies using similar disperse dyes, as

direct comparative data for Disperse Red 167 is limited.
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Performance Metric Polyester (PET) Nylon (Polyamide) Acrylic

Color Strength (K/S

Value)
High Moderate to High Low to Medium

Wash Fastness (ISO

105-C06)
Excellent (4-5) Fair to Good (3-4) Poor (1-2)

Light Fastness (ISO

105-B02)
Very Good (6-7) Moderate (4) Poor (1-2)

Crocking Fastness

(ISO 105-X12)
Good (4) Moderate (3) Poor (1-2)

Experimental Protocols
To achieve a reliable comparison of the dyeing performance of Disperse Red 167 on polyester,

nylon, and acrylic fibers, the following standardized experimental protocols are recommended.

Fabric Preparation (Scouring)
Before dyeing, all fabric samples should be scoured to remove any impurities, oils, or sizing

agents that could interfere with dye uptake.

Recipe:

Non-ionic detergent: 1 g/L

Soda ash (Sodium Carbonate): 1 g/L

Liquor Ratio: 1:30

Procedure:

Treat the fabric samples in the scouring bath at 60-70°C for 20-30 minutes.

Rinse the fabrics thoroughly with hot water, followed by cold water.

Allow the fabrics to air dry at room temperature.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dyeing Process (Exhaust Dyeing)
The dyeing should be carried out in a high-temperature, high-pressure (HTHP) laboratory

dyeing machine to ensure optimal conditions for polyester.

Dye Bath Recipe:

Disperse Red 167: 2% on weight of fiber (o.w.f.)

Dispersing agent: 1 g/L

Acetic Acid: to maintain pH 4.5-5.5

Liquor Ratio: 1:20

Procedure for Polyester:

Set the dye bath at 60°C and introduce the scoured polyester fabric.

Adjust the pH to 4.5-5.5 with acetic acid.

Raise the temperature to 130°C at a rate of 2°C/minute.

Continue dyeing at 130°C for 60 minutes.

Cool the dye bath to 70°C and rinse the dyed fabric.

Procedure for Nylon:

Set the dye bath at 60°C and introduce the scoured nylon fabric.

Adjust the pH to 4.5-5.5.

Raise the temperature to 100°C at a rate of 1.5°C/minute.

Continue dyeing at 100°C for 60 minutes.

Cool the dye bath to 70°C and rinse the dyed fabric.
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Procedure for Acrylic:

Set the dye bath at 60°C and introduce the scoured acrylic fabric.

Adjust the pH to 4.5-5.5.

Raise the temperature to 100°C at a rate of 1.5°C/minute.

Continue dyeing at 100°C for 60 minutes.

Cool the dye bath to 70°C and rinse the dyed fabric.

After-treatment (Reduction Clearing for Polyester)
To improve wash fastness and remove surface dye from polyester, a reduction clearing process

is essential.

Recipe:

Sodium Hydrosulfite: 2 g/L

Caustic Soda (Sodium Hydroxide): 2 g/L

Liquor Ratio: 1:20

Procedure:

Treat the rinsed dyed polyester in the reduction clearing bath at 70-80°C for 20 minutes.

Rinse the fabric thoroughly with hot and cold water.

Neutralize with a weak acetic acid solution.

Rinse again and air dry.

For nylon and acrylic, a simple rinse with hot and cold water after dyeing is typically sufficient

for this comparative study, as reduction clearing is generally not as effective or necessary for

these fibers when dyed with disperse dyes.
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Fastness Testing
The dyed and after-treated fabric samples should be evaluated for colorfastness according to

standardized methods:

Wash Fastness: ISO 105-C06

Light Fastness: ISO 105-B02

Crocking (Rubbing) Fastness: ISO 105-X12

Visualizing the Dyeing Process Workflow
The logical flow of the experimental procedure, from fabric preparation to final evaluation, is

crucial for ensuring consistent and reproducible results.
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Experimental workflow for comparative dyeing.
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Signaling Pathway of Dye-Fiber Interaction
The interaction between Disperse Red 167 and the synthetic fibers is primarily governed by

physical forces rather than chemical bonds. The process can be visualized as a signaling

pathway from the dye in the aqueous phase to its final fixation within the fiber.
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Mechanism of Disperse Red 167 uptake by synthetic fibers.

In conclusion, Disperse Red 167 exhibits superior performance on polyester fibers,

characterized by high color strength and good all-around fastness properties. Its suitability for

nylon is moderate, with a potential for lower wet fastness. For acrylic fibers, Disperse Red 167
is generally not recommended for achieving deep, fast shades using conventional dyeing

methods. The provided experimental protocols offer a framework for conducting a systematic

comparative analysis to quantify these performance differences.

To cite this document: BenchChem. [Disperse Red 167: A Comparative Guide to Dyeing
Polyester, Nylon, and Acrylic Fibers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346997#disperse-red-167-dyeing-of-polyester-vs-
other-synthetic-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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